![molecular formula C20H20FN3O3S2 B2361426 N-(4-fluorobenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide CAS No. 905673-86-1](/img/structure/B2361426.png)
N-(4-fluorobenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorobenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C20H20FN3O3S2 and its molecular weight is 433.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
- Antimicrobial Screening : Some novel compounds synthesized from fluoro substituted sulphonamide benzothiazole have been screened for antimicrobial activity. These compounds are known for their broad pharmacological potentials, including antimicrobial properties, due to the biodynamic properties of benzothiazoles and sulphonamide compounds. The synthesis involved fluoroaniline derivatives, indicating a focus on harnessing the antimicrobial potential of such structures (Jagtap, Jaychandran, Sreenivasa, & Sathe, 2010).
Anticancer Applications
- Pro-apoptotic Activity : Indapamide derivatives synthesized for anticancer applications show significant proapoptotic activity. Specifically, a compound demonstrated growth inhibition on melanoma cell lines, indicating the potential of fluoro substituted benzothiazole sulphonamides in cancer treatment (Yılmaz et al., 2015).
Enzyme Inhibitory Applications
- Carbonic Anhydrase Inhibition : Halogenosulfanilamide and halogenophenylaminobenzolamide derivatives, potentially including structures similar to the compound , have shown inhibitory effects on tumor-associated carbonic anhydrase isozyme IX. This suggests a potential application in designing antitumor agents based on these molecular frameworks (Ilies et al., 2003).
Antiproliferative Activities
- Antiproliferative Activities : Pyrazole-sulfonamide derivatives have been evaluated for their antiproliferative activities against various cell lines, indicating the potential of such compounds in cancer research. The derivatives showed selective effects, highlighting the importance of sulfonamide modifications in designing therapeutic agents (Mert et al., 2014).
Fluorine-18 Labeling for PET Imaging
- Development of Fluorine-18-labeled Antagonists : Fluorinated derivatives of WAY 100635, a notable compound for PET imaging, have been synthesized to study the serotonin 5-HT1A receptor. This highlights the relevance of fluorine substitution in benzamide derivatives for enhancing the imaging capabilities of PET scans (Lang et al., 1999).
Properties
IUPAC Name |
N-(4-fluoro-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN3O3S2/c1-13-9-11-24(12-10-13)29(26,27)15-7-5-14(6-8-15)19(25)23-20-22-18-16(21)3-2-4-17(18)28-20/h2-8,13H,9-12H2,1H3,(H,22,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJTMGQWKHZIUPM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(C=CC=C4S3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN3O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.